Cas no 2167585-89-7 (6-bromo-1-methyl-1H-indole-3-sulfonamide)

• Product Name: 6-bromo-1-methyl-1H-indole-3-sulfonamide
• CAS No: 2167585-89-7
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 5992196
• PubChem ID: 165795327
• Update Time: 2024-01-01

6-bromo-1-methyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methyl-1H-indole-3-sulfonamide
• 1H-Indole-3-sulfonamide, 6-bromo-1-methyl-
• 2167585-89-7
• EN300-1275605

• Inchi： 1S/C9H9BrN2O2S/c1-12-5-9(15(11,13)14)7-3-2-6(10)4-8(7)12/h2-5H,1H3,(H2,11,13,14)
• InChI Key： IRMHZWYISWCJDW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(Br)=C2)C(S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 287.95681g/mol
• Monoisotopic Mass: 287.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Boiling Point: 492.5±48.0 °C(Predicted)
• pka: 10.21±0.30(Predicted)